Cas no 5128-83-6 (3-(3,5-ditert-butyl-4-hydroxyphenyl)propanenitrile)
5128-83-6 structure
Product Name:3-(3,5-ditert-butyl-4-hydroxyphenyl)propanenitrile
CAS No:5128-83-6
MF:C17H25NO
MW:259.386504888535
CID:1572169
PubChem ID:2053742
Update Time:2025-04-21
3-(3,5-ditert-butyl-4-hydroxyphenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanenitrile
- ZINC02464582
- AC1M0OPY
- Ambcb5128836
- Oprea1_656533
- MolPort-002-132-184
- HMS1613O15
- AKOS001635948
- MCULE-5242186965
- EU-0077815
- ZINC02464582; AC1M0OPY; Ambcb5128836; Oprea1_656533; MolPort-002-132-184; HMS1613O15; AKOS001635948; MCULE-5242186965; EU-0077815;
- DTXSID10366023
- NCGC00341455-01
- MFCD00430489
- 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanenitrile
- AB01221439-03
- 5128-83-6
- SCHEMBL9150309
-
- Inchi: 1S/C17H25NO/c1-16(2,3)13-10-12(8-7-9-18)11-14(15(13)19)17(4,5)6/h10-11,19H,7-8H2,1-6H3
- InChI Key: GFYMECOPFJQEAI-UHFFFAOYSA-N
- SMILES: OC1C(=CC(CCC#N)=CC=1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 259.19375
- Monoisotopic Mass: 259.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 0.982
- Boiling Point: 355°C at 760 mmHg
- Flash Point: 168.5°C
- Refractive Index: 1.51
- PSA: 44.02
3-(3,5-ditert-butyl-4-hydroxyphenyl)propanenitrile Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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